Cas no 1214355-45-9 (2-Fluoro-5-(3-fluorophenyl)pyridine)

• Product Name: 2-Fluoro-5-(3-fluorophenyl)pyridine
• CAS No: 1214355-45-9
• MF: C₁₁H₇F₂N
• MW: 191.176789522171
• CID: 4799324
• Update Time: 2025-11-02

2-Fluoro-5-(3-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(3-fluorophenyl)pyridine
• 2-Fluoro-5-(3-fluorophenyl)pyridine

• Inchi： 1S/C11H7F2N/c12-10-3-1-2-8(6-10)9-4-5-11(13)14-7-9/h1-7H
• InChI Key： NGVKMTSVJNFIMU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=NC(=CC=1)F

Computed Properties

• Exact Mass: 191.055
• Monoisotopic Mass: 191.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Fluoro-5-(3-fluorophenyl)pyridine

2-Fluoro-5-(3-fluorophenyl)pyridine (CAS No. 1214355-45-9): A Versatile Fluorinated Pyridine Derivative

2-Fluoro-5-(3-fluorophenyl)pyridine (CAS No. 1214355-45-9) is a fluorinated aromatic compound that has gained significant attention in pharmaceutical and agrochemical research. This fluorinated pyridine derivative serves as a valuable building block in organic synthesis, particularly in the development of novel bioactive molecules. The presence of two fluorine atoms at strategic positions enhances its electronic properties and metabolic stability, making it an attractive scaffold for drug discovery.

The molecular structure of 2-Fluoro-5-(3-fluorophenyl)pyridine features a pyridine ring substituted with fluorine at the 2-position and a 3-fluorophenyl group at the 5-position. This unique arrangement contributes to its enhanced lipophilicity and improved membrane permeability, which are crucial factors in medicinal chemistry applications. Researchers have explored its potential as a key intermediate in the synthesis of kinase inhibitors and central nervous system (CNS) targeting compounds, addressing current demands in neurodegenerative disease treatment.

Recent studies highlight the growing importance of fluorinated heterocycles like 2-Fluoro-5-(3-fluorophenyl)pyridine in addressing modern therapeutic challenges. The compound's ability to modulate electronic effects while maintaining metabolic stability aligns with current trends in precision medicine and targeted drug delivery. Its applications extend to material science, where fluorinated aromatic compounds contribute to the development of advanced organic electronics and liquid crystal displays.

The synthesis of 2-Fluoro-5-(3-fluorophenyl)pyridine typically involves palladium-catalyzed cross-coupling reactions, reflecting the compound's relevance in modern green chemistry initiatives. Researchers are particularly interested in optimizing its production through catalytic C-H activation methods, which reduce waste generation and improve atom economy. These developments respond to the pharmaceutical industry's increasing focus on sustainable synthesis and process intensification.

In the context of current market trends, 2-Fluoro-5-(3-fluorophenyl)pyridine represents a growing segment of high-value fluorinated intermediates. The global demand for such specialized building blocks continues to rise, driven by the expansion of biopharmaceutical research and personalized medicine approaches. Analytical techniques including HPLC purity analysis and NMR characterization ensure the compound meets stringent quality standards required for research applications.

The compound's physicochemical properties make it suitable for various formulation strategies in drug development. Its moderate solubility in common organic solvents facilitates its use in diverse synthetic protocols, while its thermal stability allows for processing under various conditions. These characteristics position 2-Fluoro-5-(3-fluorophenyl)pyridine as a versatile tool in addressing contemporary challenges in medicinal chemistry optimization and structure-activity relationship studies.

Emerging applications of 2-Fluoro-5-(3-fluorophenyl)pyridine include its potential use in PET radiopharmaceuticals, where fluorinated compounds play a crucial role in diagnostic imaging. This aligns with the increasing focus on theranostic approaches in modern medicine, combining therapeutic and diagnostic capabilities. The compound's structural features may enable the development of novel molecular probes for biological imaging and target validation.

Quality control aspects of 2-Fluoro-5-(3-fluorophenyl)pyridine production emphasize the importance of regulatory compliance and batch-to-batch consistency. Advanced analytical methods ensure the absence of potentially harmful impurities, addressing growing concerns about pharmaceutical safety and product reliability. These quality measures support the compound's use in regulated research environments and preclinical development programs.

The future outlook for 2-Fluoro-5-(3-fluorophenyl)pyridine appears promising, with potential expansions into catalysis research and functional material development. Its unique electronic properties may find applications in designing organic semiconductors or photoactive materials, contributing to advancements in renewable energy technologies. The compound's versatility continues to inspire innovative applications across multiple scientific disciplines.

Storage and handling recommendations for 2-Fluoro-5-(3-fluorophenyl)pyridine follow standard protocols for fluorinated aromatic compounds. Proper moisture control and temperature management ensure long-term stability, while appropriate packaging maintains product integrity during transportation. These considerations reflect the compound's value as a research chemical and the importance of preserving its quality throughout the supply chain.